Cas no 2176843-66-4 (N-[[1-Methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methyl]-2-propenamide)

• Product Name: N-[[1-Methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methyl]-2-propenamide
• CAS No: 2176843-66-4
• MF: C₉H₁₀F₃N₃O
• MW: 233.190412044525
• CID: 5409465
• Update Time: 2025-07-20

N-[[1-Methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-Methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methyl]-2-propenamide

• Inchi： 1S/C9H10F3N3O/c1-3-8(16)13-5-7-6(9(10,11)12)4-14-15(7)2/h3-4H,1,5H2,2H3,(H,13,16)
• InChI Key： CIGBKWVQUVZMBH-UHFFFAOYSA-N
• SMILES： C(NCC1N(C)N=CC=1C(F)(F)F)(=O)C=C

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 371.5±42.0 °C(Predicted)
• pka: 13.79±0.46(Predicted)

Additional information on N-[[1-Methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methyl]-2-propenamide

Comprehensive Analysis of N-[[1-Methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methyl]-2-propenamide (CAS No. 2176843-66-4)

In the rapidly evolving field of organic chemistry and pharmaceutical research, N-[[1-Methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methyl]-2-propenamide (CAS No. 2176843-66-4) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole core and trifluoromethyl functional group, is increasingly studied for its potential applications in medicinal chemistry and material science. Researchers and industry professionals are actively exploring its synthesis, properties, and utility, making it a focal point in contemporary scientific discussions.

The structural complexity of N-[[1-Methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methyl]-2-propenamide offers a versatile platform for chemical modifications. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, traits highly sought after in drug development. Recent studies highlight its role as a potential intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This aligns with the growing demand for small-molecule therapeutics in treating chronic diseases.

From a synthetic perspective, the compound's CAS No. 2176843-66-4 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies often prioritize such well-defined compounds to ensure reproducibility. The inclusion of the propenamide moiety further expands its reactivity profile, enabling cross-coupling reactions and polymerizable applications, which are trending topics in green chemistry and sustainable material design.

In the context of user search trends, queries related to "trifluoromethyl pyrazole derivatives" and "acrylamide-based pharmaceutical intermediates" have surged, reflecting the compound's relevance. Frequently asked questions include its solubility in organic solvents, stability under varying pH conditions, and compatibility with common catalysts—all of which underscore its practical utility. Additionally, the rise of AI-driven drug discovery has amplified interest in such structurally diverse compounds, as they are often flagged by predictive algorithms for further investigation.

Beyond pharmaceuticals, N-[[1-Methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methyl]-2-propenamide is also explored in agrochemical research. The pyrazole scaffold is a hallmark of many herbicides and insecticides, and its trifluoromethyl variant could offer enhanced efficacy or environmental compatibility. This dual applicability in life sciences and agriculture positions the compound as a multidisciplinary asset, catering to diverse industrial needs.

Quality control and regulatory compliance are paramount when handling this compound. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. Suppliers and contract research organizations (CROs) emphasize batch-to-batch consistency, addressing another common concern among end-users. This meticulous attention to detail ensures that CAS No. 2176843-66-4 meets the stringent standards required for both research and commercial applications.

In summary, N-[[1-Methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methyl]-2-propenamide represents a convergence of innovation and practicality. Its multifaceted nature resonates with current scientific priorities, from drug discovery to sustainable chemistry. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.